Ethyl 2-(2-(4-chlorophenoxy)acetamido)thiazole-4-carboxylate

• IUPAC Name: ethyl 2-[[2-(4-chlorophenoxy)acetyl]amino]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C14H13ClN2O4S/c1-2-20-13(19)11-8-22-14(16-11)17-12(18)7-21-10-5-3-9(15)4-6-10/h3-6,8H,2,7H2,1H3,(H,16,17,18)
• InChI Key: OZTHVAYFESMFRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C14H13ClN2O4S
• Molecular Weight: 340.8 g/mol

Description

Ethyl 2-(2-(4-chlorophenoxy)acetamido)thiazole-4-carboxylate is a chemical compound with the linear formula C15H15ClN2O4S. It belongs to the class of thiazoles, which are important heterocyclic compounds exhibiting a wide range of biological activities.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds containing sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug–target protein interaction. Substituents at position-2 and -4 may alter the orientation types and shield the nucleophilicity of nitrogen.

Chemical Reactions Analysis

The chemical reactions involving thiazole derivatives are complex and depend on the substituents on the thiazole ring. Unfortunately, specific chemical reactions involving Ethyl 2-(2-(4-chlorophenoxy)acetamido)thiazole-4-carboxylate are not detailed in the available resources.

Scientific Research Applications

Antitumor and Cytotoxic Activity

The compound’s potential for antitumor activity is significant, particularly in the synthesis of compounds that exhibit cytotoxicity against human tumor cell lines. .

Mechanism of Action

Target of Action

Ethyl 2-(2-(4-chlorophenoxy)acetamido)thiazole-4-carboxylate is a derivative of thiazole, a heterocyclic compound . Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antifungal, and antineoplastic drugs . .

Mode of Action

The mode of action of thiazole derivatives can vary depending on the specific compound and its targets. Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects

Biochemical Pathways

Thiazole derivatives can affect various biochemical pathways depending on their specific targets. For instance, some thiazole derivatives have been found to have antitumor and cytotoxic activity, suggesting they may affect pathways related to cell growth and proliferation . .

Pharmacokinetics

The pharmacokinetics of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can greatly influence its bioavailability and therapeutic effects. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . .

Result of Action

The result of a compound’s action can be observed at the molecular and cellular levels. For instance, some thiazole derivatives have been found to have significant analgesic and anti-inflammatory activities . .

Future Directions

Thiazoles, including Ethyl 2-(2-(4-chlorophenoxy)acetamido)thiazole-4-carboxylate, have shown promising biological activities. Future research could focus on exploring the potential applications of these compounds in various fields, including medicine and pharmacology.